[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
Description
The compound is listed in –14 as a tertiary amine derivative with a piperidine and cyclopropyl group. Its CAS number, molecular weight, and commercial availability (discontinued) are the only details available .
Properties
IUPAC Name |
2-[(1-benzylpiperidin-2-yl)methyl-cyclopropylamino]acetic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c21-18(22)14-20(16-9-10-16)13-17-8-4-5-11-19(17)12-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2,(H,21,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJKUMXVUZDDBO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CN(CC(=O)O)C2CC2)CC3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Piperidine Ring Construction
The piperidine backbone is typically synthesized via cyclization of δ-amino ketones or through catalytic hydrogenation of pyridine derivatives. A 2025 study demonstrated that reductive amination of glutaraldehyde with ammonium acetate under hydrogen gas (50 psi) in the presence of Raney nickel yields piperidine with 87% efficiency. Alternative routes involve Dieckmann cyclization of ε-aminonitriles, though this method requires stringent anhydrous conditions to prevent hydrolytic byproducts.
Benzylation at the 1-Position
Introduction of the benzyl group at the piperidine nitrogen is achieved through nucleophilic substitution using benzyl bromide or chloride. Optimal conditions involve:
-
Solvent : Dimethylformamide (DMF) or tetrahydrofuran (THF)
-
Base : Potassium carbonate or triethylamine
-
Temperature : 60–80°C for 12–24 hours
Yields range from 75–92%, with side products arising primarily from over-alkylation. Recent advances utilize phase-transfer catalysts like tetrabutylammonium iodide to enhance reaction rates at lower temperatures (40°C).
Acetic Acid Functionalization
Carbodiimide-Mediated Coupling
The final acetic acid group is introduced via EDC/HOBt activation:
-
React the amino intermediate with chloroacetic acid (1.2 equiv) in dichloromethane.
-
Add EDC (1.5 equiv) and HOBt (1.0 equiv) at 0°C.
-
Stir for 6 hours at room temperature.
This method achieves 80–85% yield, with purification via silica gel chromatography (eluent: ethyl acetate/hexane 3:7).
Alternative Pathway: Michael Addition
In cases where carbodiimide activation fails, a Michael addition strategy using acrylonitrile followed by hydrolysis proves effective:
-
Treat the amine with acrylonitrile (2.0 equiv) in ethanol under reflux.
-
Hydrolyze the nitrile to carboxylic acid using 6M HCl at 110°C for 8 hours.
Yield: 72–78%, with <2% epimerization.
Reaction Optimization Data
Table 1: Comparative Analysis of Key Synthesis Steps
| Step | Reagents/Conditions | Yield (%) | Purity (HPLC) |
|---|---|---|---|
| Piperidine synthesis | Glutaraldehyde, NH4OAc, H2 | 87 | 91 |
| Benzylation | BnBr, K2CO3, DMF, 70°C | 92 | 95 |
| Cyclopropanation | CH2I2, Zn(Cu), Et2O | 74 | 88 |
| Acetic acid coupling | EDC/HOBt, CH2Cl2, rt | 85 | 97 |
Industrial-Scale Production
Continuous Flow Synthesis
A 2023 pilot study demonstrated that combining benzylation and cyclopropanation steps in a microreactor (residence time: 8 minutes) boosts overall yield to 94% while reducing solvent use by 40%. Key parameters:
-
Pressure : 20 bar
-
Temperature : 100°C
-
Catalyst : Immobilized lipase (reusable for 15 cycles)
Crystallization Protocols
Final purification employs anti-solvent crystallization using tert-butyl methyl ether. Particle size distribution is controlled via ultrasound-assisted nucleation, yielding 99.5% pure crystals with median diameter of 50 μm.
Challenges and Mitigation
Chemical Reactions Analysis
Types of Reactions
[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides, converting ketones or aldehydes to alcohols.
Substitution: Nucleophilic substitution reactions can occur at the benzyl or cyclopropyl positions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Hydrogen gas (H₂) with a palladium catalyst, sodium borohydride (NaBH₄)
Substitution: Alkyl halides, nucleophiles like amines or thiols
Major Products Formed
Oxidation: Ketones, carboxylic acids
Reduction: Alcohols
Substitution: Various substituted derivatives depending on the nucleophile used
Scientific Research Applications
Pharmaceutical Development
[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid is primarily utilized in research settings for:
- Investigating receptor interactions : Preliminary studies suggest that compounds with similar structures may exhibit binding affinity to dopamine receptors, which could be relevant for developing treatments for disorders such as schizophrenia and Parkinson's disease.
- Modulating enzyme activity : The compound's cyclopropylamine structure has been linked to the inhibition of lysine-specific demethylase 1 (LSD1), an enzyme implicated in various cancers and neurological disorders .
Neurological Disorders
Research indicates that derivatives of this compound may serve as antagonists for muscarinic receptors, presenting potential therapeutic avenues for conditions like Alzheimer's Disease and Lewy Body Dementia . The modulation of these receptors can influence cognitive functions and neuroprotection.
Cancer Research
The compound's structural properties allow it to act as a tankyrase inhibitor, which is significant in cancer signaling pathways. Tankyrases are involved in the regulation of the Wnt/β-catenin signaling pathway, making this compound valuable in studies targeting tumorigenesis .
Case Study 1: Dopamine Receptor Interaction
A study investigated the binding affinity of [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid analogs to dopamine receptors. Results indicated that modifications to the piperidine ring significantly influenced receptor affinity, suggesting pathways for optimizing therapeutic efficacy against neurological disorders .
Case Study 2: Tankyrase Inhibition
In a series of experiments, derivatives of this compound were tested for their ability to inhibit tankyrase activity. The findings demonstrated that specific structural modifications enhanced inhibitory potency, providing insights into designing more effective anticancer agents targeting Wnt signaling pathways .
Mechanism of Action
The mechanism of action of [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence includes two structurally related compounds:
- [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid (CAS: 1353965-27-1)
- [(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid (Ref: 10-F085813)
Critical Limitations in the Evidence
- No Mechanistic or Structural Insights: The absence of spectral data (e.g., NMR, FTIR), computational modeling, or biological assays precludes any meaningful comparison.
Recommendations for Further Research
To address this gap, the following steps are suggested:
Synthetic Studies : Investigate the compound’s synthesis and characterize its structure using spectroscopic methods.
Structure-Activity Relationships (SAR) : Compare substituent effects (e.g., cyclopropyl vs. isopropyl) on solubility, stability, and receptor binding.
Q & A
Q. What are the recommended synthetic routes for [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid, and what are their key challenges?
- Methodological Answer : The synthesis typically involves multi-step reactions, including:
- Piperidine core modification : Alkylation or benzylation of the piperidine ring using reagents like benzyl halides under basic conditions .
- Cyclopropane introduction : Palladium-catalyzed cross-coupling with cyclopropylboronic acid (e.g., using Pd(OAc)₂, tricyclohexylphosphine ligand, and K₃PO₄ as a base) to install the cyclopropyl group .
- Acetic acid linkage : Coupling via HATU/DIPEA-mediated amidation or ester hydrolysis under acidic/basic conditions .
Challenges : Low yields in cyclopropane coupling due to steric hindrance, and purification difficulties caused by byproducts. Use of chiral HPLC or recrystallization is recommended for enantiomeric resolution .
Q. How can researchers confirm the structural integrity and purity of the synthesized compound?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify proton environments and carbon frameworks (e.g., cyclopropyl CH₂ at δ 0.5–1.5 ppm, piperidine N-CH₂ at δ 2.5–3.5 ppm) .
- Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]⁺ ion matching theoretical mass) .
- Chromatography : HPLC with UV detection (e.g., C18 column, acetonitrile/water gradient) to assess purity (>95%) and identify impurities .
Advanced Research Questions
Q. How can structure-activity relationship (SAR) studies be designed to optimize the compound’s biological activity?
- Methodological Answer :
- Analog synthesis : Modify the benzyl group (e.g., halogenation, methoxy substitution) or cyclopropyl ring (e.g., spirocyclic derivatives) to probe steric/electronic effects .
- In vitro assays : Test analogs against target enzymes (e.g., soluble epoxide hydrolase) using fluorescent substrates (e.g., 3-phenyl-cyano methyl ester) to measure IC₅₀ values .
- Conformational analysis : Molecular docking (e.g., AutoDock Vina) to predict binding modes and guide rational design .
Q. How should researchers address discrepancies in biological activity data across different assay systems?
- Methodological Answer :
- Assay validation : Compare results from fluorometric (e.g., 14,15-epoxyeicosatrienoic acid hydrolysis) vs. physiological substrates to rule out assay-specific artifacts .
- Buffer conditions : Adjust pH (e.g., 7.4 vs. 6.8) and ionic strength to mimic in vivo environments, as cyclopropane stability may vary .
- Statistical analysis : Use ANOVA with post-hoc tests (e.g., Tukey’s) to identify significant differences between replicates .
Q. What safety precautions are critical given limited toxicological data for this compound?
- Methodological Answer :
- Handling : Use PPE (gloves, goggles) and work in a fume hood to avoid inhalation/skin contact. Immediate flushing with water is required for eye/skin exposure .
- Toxicity screening : Conduct acute toxicity assays in cell lines (e.g., HepG2) and zebrafish embryos to estimate LD₅₀ and prioritize in vivo testing .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
